Cas no 21553-47-9 (2-Methoxy-3,5-dimethylbenzoic acid)

• Product Name: 2-Methoxy-3,5-dimethylbenzoic acid
• CAS No: 21553-47-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 4764412
• Update Time: 2025-07-18

2-Methoxy-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3,5-dimethylbenzoic acid
• 3,5-Dimethyl-2-methoxybenzoic acid
• 2-Methoxy-3,5-dimethylbenzoic acid

• Inchi： 1S/C10H12O3/c1-6-4-7(2)9(13-3)8(5-6)10(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： WEUQEKDZMFUQFT-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Methoxy-3,5-dimethylbenzoic acid

Comprehensive Overview of 2-Methoxy-3,5-dimethylbenzoic acid (CAS No. 21553-47-9)

2-Methoxy-3,5-dimethylbenzoic acid (CAS No. 21553-47-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and fine chemical applications. This methoxy-substituted benzoic acid derivative exhibits unique structural properties due to its methyl groups at the 3 and 5 positions, making it a valuable building block in synthetic chemistry. Researchers and manufacturers frequently search for "2-Methoxy-3,5-dimethylbenzoic acid synthesis" or "CAS 21553-47-9 suppliers," reflecting its industrial relevance.

The compound’s molecular formula (C10H12O3) and methoxy-functionalized aromatic ring contribute to its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Recent studies highlight its role in developing non-steroidal anti-inflammatory drug (NSAID) precursors, aligning with the growing demand for sustainable pharmaceutical intermediates. Users often inquire about "2-Methoxy-3,5-dimethylbenzoic acid applications" or "safe handling protocols," emphasizing the need for detailed technical data.

In agrochemical research, 21553-47-9 serves as a key intermediate for herbicide formulations. Its electron-donating methoxy group enhances reactivity in electrophilic substitution reactions, a topic frequently explored in "organic synthesis tutorials" online. The compound’s stability under moderate temperatures (up to 150°C) makes it suitable for multi-step synthesis, a feature highlighted in patents related to crop protection chemicals.

Environmental considerations are another hotspot. Analytical methods such as HPLC and GC-MS are commonly used to quantify 2-Methoxy-3,5-dimethylbenzoic acid in environmental samples, addressing queries like "biodegradability of benzoic acid derivatives." Regulatory databases classify it as non-hazardous under standard conditions, though proper laboratory waste disposal practices are recommended.

From a commercial perspective, CAS 21553-47-9 is available in purities ranging from 95% to 99%, with pricing influenced by batch size and supplier location. Searches for "bulk purchase 2-Methoxy-3,5-dimethylbenzoic acid" often correlate with regional demand spikes in Asia and North America. Quality certifications (e.g., ISO 9001) and analytical reports (CoA) are critical factors for buyers, as noted in B2B marketplace trends.

Innovative applications include its use in liquid crystal materials and UV stabilizers, areas gaining traction in "advanced material science" discussions. The compound’s crystalline form and melting point (~120°C) are frequently cited in physical property databases, aiding formulation scientists. Recent publications also explore its potential in metal-organic frameworks (MOFs), a trending topic in nanotechnology forums.

To summarize, 2-Methoxy-3,5-dimethylbenzoic acid (CAS No. 21553-47-9) bridges multiple industries with its versatile reactivity and safety profile. Whether addressing "how to store benzoic acid derivatives" or "scaling up production," this compound remains a focal point for R&D professionals seeking efficient and eco-friendly chemical solutions.